Cas no 2580248-19-5 (2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid
• CAS No: 2580248-19-5
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 5662006
• PubChem ID: 165894928
• Update Time: 2025-10-17

2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729624
• 2580248-19-5
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
• 2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid

• Inchi： 1S/C14H19N5O4/c1-7-9(6-10(20)21)8(2)19-12(15-7)16-11(18-19)17-13(22)23-14(3,4)5/h6H2,1-5H3,(H,20,21)(H,17,18,22)
• InChI Key： ZWQILUUNHHGQHC-UHFFFAOYSA-N
• SMILES： O(C(NC1N=C2N=C(C)C(CC(=O)O)=C(C)N2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.14370410g/mol
• Monoisotopic Mass: 321.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid

2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid

The compound 2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid (CAS No. 2580248-19-5) is a highly specialized chemical entity with significant potential in the field of drug development. This molecule belongs to the class of heterocyclic compounds and features a unique combination of functional groups that contribute to its biological activity. The tert-butoxy group and the carbonylamino moiety are key structural elements that play a crucial role in its pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in modern medicinal chemistry. The 1,2,4-triazolo ring system within this molecule is known for its ability to act as a bioisostere for other nitrogen-containing heterocycles, which can enhance drug-like properties such as solubility and bioavailability. Additionally, the presence of the dimethyl substituents at positions 5 and 7 of the pyrimidine ring suggests a potential role in stabilizing the molecule's conformation and enhancing its interaction with biological targets.

The acetic acid moiety at the terminal end of the molecule serves as a versatile functional group that can be further modified to optimize pharmacokinetic properties. This feature makes it an attractive candidate for drug design strategies aimed at improving efficacy and reducing toxicity. Furthermore, the tert-butoxy carbonyl amino group is a well-known protecting group in organic synthesis, which underscores its utility in synthesizing complex molecules with high precision.

From a synthetic standpoint, this compound is typically prepared through a multi-step process involving advanced coupling reactions and protecting group strategies. The synthesis begins with the preparation of the pyrimidine core followed by the introduction of substituents at specific positions to achieve the desired stereochemistry and functionality. The use of tert-butoxycarbonyl (Boc) protection during synthesis ensures that critical amine groups remain intact during subsequent reaction steps.

Recent research has focused on evaluating the biological activity of this compound in various disease models. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, it has shown promise as a selective inhibitor of cyclooxygenase (COX), which could make it a candidate for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate ion channels and G-protein coupled receptors (GPCRs). These findings suggest that it could have applications in treating neurological disorders such as epilepsy and chronic pain conditions. The dimethyl substitution pattern on the pyrimidine ring appears to play a critical role in these interactions by enhancing receptor binding affinity.

Another area of active research involves understanding the molecular mechanisms underlying its pharmacokinetics. Studies have shown that the tert-butoxy carbonyl amino group significantly influences drug absorption and distribution. This insight has led to modifications aimed at improving bioavailability while maintaining therapeutic efficacy.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical trials. Its unique combination of structural features and biological activities positions it as a promising lead compound for addressing unmet medical needs.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl)acetic acid represents an exciting advancement in medicinal chemistry. Its modular structure allows for further optimization to enhance its therapeutic potential while maintaining safety profiles suitable for human use.